8-(4-Ethoxybenzoyl)-6-[(3-methylphenyl)methyl]-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one

• IUPAC Name: 8-(4-ethoxybenzoyl)-6-[(3-methylphenyl)methyl]-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one
• InChI: InChI=1S/C28H25NO5/c1-3-32-21-9-7-20(8-10-21)27(30)23-17-29(16-19-6-4-5-18(2)13-19)24-15-26-25(33-11-12-34-26)14-22(24)28(23)31/h4-10,13-15,17H,3,11-12,16H2,1-2H3
• InChI Key: BXROZNHAHZCRAJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=CC4=C(C=C3C2=O)OCCO4)CC5=CC=CC(=C5)C
• Molecular Formula: C28H25NO5
• Molecular Weight: 455.5 g/mol

Description

8-(4-Ethoxybenzoyl)-6-[(3-methylphenyl)methyl]-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one is a useful research compound. Its molecular formula is C28H25NO5 and its molecular weight is 455.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

• Research on quinoline derivatives, such as the synthesis of "9,10-Dimethoxybenzo[6,7]-oxepino[3,4-b]quinolin-13(6H)-one and Its Derivatives," showcases methods for creating complex quinoline structures, potentially relevant for synthesizing the specified compound. Such methods involve intramolecular Friedel-Crafts acylation reactions, highlighting the versatility of quinoline derivatives in chemical synthesis (Dingqiao Yang et al., 2013).

Antimicrobial Applications

• Novel quinoline derivatives have been synthesized and tested for antimicrobial activity, demonstrating the potential of such compounds in developing new antimicrobial agents. For instance, microwave-induced synthesis of benzopyrazolo[3,4-b]quinolindiones showed significant antimycobacterial activity against Mycobacterium spp strains (J. Quiroga et al., 2014). This suggests that similar compounds, including the specified quinoline derivative, could have applications in antimicrobial research.

Antioxidant Properties

• The study of quinoline derivatives for their antioxidant properties reveals the potential for these compounds in medicinal chemistry. For example, certain novel quinoxalines were synthesized and evaluated for their antimicrobial activity, indicating that quinoline derivatives can serve as a basis for developing agents with antioxidant and antimicrobial activities (Hanan M. Refaat et al., 2004).

Catalytic Applications

• Quinoline derivatives have been explored for their use in catalysis, such as the synthesis of pincer 4-functionalized 2-aminomethylbenzo[h]quinoline ruthenium catalysts for ketone reduction (S. Facchetti et al., 2016). This demonstrates the utility of quinoline compounds in facilitating chemical transformations, which could extend to the specific compound of interest.